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Compound of Interest

Compound Name: 3,3'-Sulfonyldianiline

Cat. No.: B033222 Get Quote

An In-depth Technical Guide to 3,3'-Diaminodiphenyl Sulfone (3,3'-DDS)

Introduction
3,3'-Diaminodiphenyl sulfone (3,3'-DDS) is an aromatic amine that serves as a crucial building

block and curing agent in the synthesis of high-performance polymers. Its unique chemical

structure imparts desirable properties such as high thermal stability, excellent mechanical

strength, and chemical resistance to the polymers in which it is incorporated. This technical

guide provides a comprehensive overview of the IUPAC name, synonyms, chemical properties,

and key applications of 3,3'-DDS, with a focus on its role in the formulation of advanced

composite materials. This document is intended for researchers, scientists, and professionals

in the fields of materials science and drug development.

Chemical Identity
The nomenclature and various identifiers for 3,3'-DDS are provided below.

IUPAC Name: 3,3'-diaminodiphenyl sulfone[1][2]

Alternative Name: 3,3'-Sulfonyldianiline[1][2]

Synonyms
A comprehensive list of synonyms for 3,3'-DDS is presented in the table below.[1][2][3][4]
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Synonym

3,3'-Diaminophenyl sulfone

Bis(3-aminophenyl) sulfone

3-Aminophenyl sulfone

Benzenamine, 3,3'-sulfonylbis-

3,3'-Sulphonyldianiline

Bis(m-aminophenyl) sulfone

3,3'-Sulfonylbis(aniline)

3-(3-aminophenyl)sulfonylaniline

Sulfone, bis(m-aminophenyl)

3-(3-aminobenzenesulfonyl)aniline

3,3'-diaminodiphenylsulfone

3,3-sulfonyldianiline

3,3'-Sulfonylbisbenzenamine

Physicochemical Properties
The key physicochemical properties of 3,3'-DDS are summarized in the following table.
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Property Value

CAS Number 599-61-1[1][2]

Molecular Formula C₁₂H₁₂N₂O₂S[1][5]

Molecular Weight 248.30 g/mol [2][5]

Appearance
Off-white to yellowish-brown crystalline

powder[6][7][8]

Melting Point 167-175 °C[1][6][7][8]

Density 1.361 g/cm³[4][5]

Purity ≥99.0%[6][7][8]

Solubility Insoluble in water.[3]

Toxicological Data (LD50) Oral (Rat): 4920 mg/kg[2][9]

Applications in Materials Science
3,3'-DDS is a key component in the formulation of advanced materials, primarily utilized as a

curing agent for epoxy resins and as a monomer in the synthesis of high-performance

polymers.[1][3][10] Its applications are especially prominent in the aerospace, automotive, and

electronics industries where materials with exceptional thermal and mechanical properties are

required.[10]

Curing Agent for Epoxy Resins
As a curing agent, 3,3'-DDS reacts with the epoxide groups of the resin to form a highly cross-

linked, three-dimensional network. This process, known as curing, transforms the liquid resin

into a hard, thermoset polymer. The resulting material exhibits enhanced thermal stability,

superior mechanical strength, and increased resistance to chemical degradation.[10]

The curing mechanism involves the nucleophilic addition of the amine groups of 3,3'-DDS to

the electrophilic carbon atoms of the oxirane rings in the epoxy resin. This reaction opens the

epoxide ring and forms a hydroxyl group and a secondary amine. The secondary amine can

then react with another epoxide group, leading to further cross-linking.
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Epoxy Curing Mechanism with 3,3'-DDS
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Caption: Chemical reaction pathway for the curing of epoxy resin using 3,3'-DDS.

Monomer for Polysulfonamide (PSA) Synthesis
3,3'-DDS serves as a critical monomer in the synthesis of polysulfonamide (PSA) fibers, a class

of aromatic polyamides known for their exceptional heat resistance and flame retardancy.[11]

The polymerization reaction typically involves the condensation of 3,3'-DDS with an aromatic

diacid chloride, such as terephthaloyl chloride, to form the polyamide backbone containing

sulfone linkages.

Experimental Protocols
Protocol for Curing of Tetraglycidyl 4,4'-
diaminodiphenylmethane (TGDDM) Epoxy Resin
This protocol describes the procedure for curing a TGDDM epoxy resin using a mixture of 3,3'-

DDS and 4,4'-diaminodiphenyl sulfone (4,4'-DDS) as curing agents.

Materials:
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Tetraglycidyl 4,4'-diaminodiphenylmethane (TGDDM) epoxy resin

3,3'-Diaminodiphenyl sulfone (3,3'-DDS)

4,4'-Diaminodiphenyl sulfone (4,4'-DDS)

Procedure:

The TGDDM epoxy resin is preheated to 80°C.

A predetermined ratio of 3,3'-DDS and 4,4'-DDS (e.g., 7:3 by weight) is added to the

preheated resin.

The mixture is stirred at 80°C for 2 hours to ensure complete dissolution and uniform mixing

of the curing agents.

The mixture is then degassed in a rotary evaporator at 80°C for 10 minutes to remove any

entrapped air bubbles.

The degassed mixture is poured into a preheated mold.

The curing process is carried out in a programmable oven with the following temperature

profile:

150°C for 2 hours

180°C for 1 hour

210°C for 2 hours

After the curing cycle is complete, the oven is allowed to cool down to room temperature

before demolding the cured epoxy thermoset.

Characterization of Cured Epoxy Resins
The properties of the cured epoxy resins can be characterized using various analytical

techniques:
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Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg)

and the extent of the curing reaction.

Dynamic Mechanical Analysis (DMA): To measure the storage modulus, loss modulus, and

tan delta, which provide information about the viscoelastic properties and crosslink density of

the material.

Tensile Testing: To evaluate the mechanical properties such as tensile strength, Young's

modulus, and elongation at break.

Fracture Toughness Testing: To assess the material's resistance to crack propagation.

Workflow for Advanced Composite Manufacturing
The general workflow for manufacturing advanced composite materials using 3,3'-DDS as a

curing agent for an epoxy matrix is illustrated in the following diagram.
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Advanced Composite Manufacturing Workflow

Raw Materials

Processing

Final Product

Epoxy Resin

Mixing & Degassing

3,3'-DDS Curing Agent Reinforcing Fibers
(e.g., Carbon Fiber)

Fiber Impregnation
(Prepreg Formation)

Layup of Prepreg Plies

Curing in Autoclave
(Elevated Temp & Pressure)

Cured Composite Part

Click to download full resolution via product page

Caption: A simplified workflow for the manufacturing of advanced composite materials.

Conclusion
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3,3'-Diaminodiphenyl sulfone is a versatile and indispensable chemical for the production of

high-performance polymers. Its role as a potent curing agent for epoxy resins and a key

monomer for heat-resistant polymers like polysulfonamides makes it a critical component in

advanced materials used in demanding applications. A thorough understanding of its properties

and reaction mechanisms is essential for the continued development of next-generation

materials with enhanced performance characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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